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Compound of Interest

3-Ox0-57,8Z-Tetradecadienoyl-
CoA

Cat. No.: B15547388

Compound Name:

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Ox0-5Z,8Z-Tetradecadienoyl-CoA was
found in the available public records. The following guidance is based on the safety protocols
for structurally related compounds, such as Coenzyme A and other acyl-CoA derivatives, and
general laboratory safety practices for handling thioesters. Researchers must consult their
institution's Environmental Health and Safety (EHS) department for specific disposal
regulations.

This document provides essential safety, handling, and disposal information for 3-Oxo0-5Z,8Z-
Tetradecadienoyl-CoA, a complex long-chain fatty acyl-CoA molecule. Due to its biological
reactivity and the presence of a thioester linkage, proper handling and disposal are critical to
ensure laboratory safety and environmental compliance.

Immediate Safety and Handling Precautions

Prior to handling 3-Oxo0-5Z,8Z-Tetradecadienoyl-CoA, it is imperative to be familiar with the
necessary personal protective equipment (PPE) and safe handling procedures.

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

) Tightly fitting safety goggles or ~ To prevent eye contact with
Eye Protection

a face shield. splashes or aerosols.
_ Chemical-resistant gloves _
Hand Protection o To prevent skin contact.
(e.g., nitrile).
] To protect clothing and skin
Body Protection Laboratory coat.

from contamination.

) ) Use in a well-ventilated area or  To avoid inhalation of any
Respiratory Protection - ] )
a certified chemical fume hood.  potential aerosols.[1]

Handling Procedures:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[1]

» Avoid contact with skin and eyes.[1]
e Wash hands thoroughly after handling.[1]

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

Spill and Exposure Procedures

In the event of a spill or exposure, immediate and appropriate action is necessary to mitigate
risks.

Spill Cleanup:
o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
o Ventilate: Ensure adequate ventilation.

o Contain: Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite,
sand).
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o Collect: Carefully collect the absorbed material into a designated, labeled hazardous waste
container.

o Decontaminate: Clean the spill area with a suitable decontamination solution (see
Experimental Protocols).

First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2]

Immediately wash the affected area with soap
. and plenty of water. Remove contaminated
Skin Contact , . e
clothing. Seek medical attention if irritation

develops.[2]

Move the exposed person to fresh air. If not
Inhalation breathing, provide artificial respiration. Seek

medical attention.[2]

Wash out the mouth with water. Do not induce
Ingestion vomiting unless directed by medical personnel.

Seek medical attention.[2]

Proper Disposal Procedures

The disposal of 3-Ox0-5Z,8Z-Tetradecadienoyl-CoA and its associated waste must be
conducted in accordance with local, state, and federal regulations. The primary route of
disposal is through a licensed hazardous waste management facility.

Step-by-Step Disposal Protocol:

» Waste Segregation:
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o Solid Waste: Collect any solid 3-Ox0-5Z,8Z-Tetradecadienoyl-CoA, contaminated
labware (e.g., pipette tips, microfuge tubes), and spill cleanup materials in a dedicated,
clearly labeled hazardous waste container.

o Liquid Waste: Collect aqueous solutions containing 3-Ox0-5Z,8Z-Tetradecadienoyl-CoA
in a separate, sealed, and labeled hazardous waste container. Do not mix with other waste
streams unless compatible.

e Container Labeling:

All waste containers must be labeled with the words "Hazardous Waste."

o

[¢]

The full chemical name, "3-Ox0-5Z,8Z-Tetradecadienoyl-CoA," must be clearly written
on the label.

[¢]

Indicate the primary hazards (e.g., "Irritant," "Handle with Care").

[¢]

List all components of a mixture by percentage.

o Storage of Waste:
o Store hazardous waste containers in a designated Satellite Accumulation Area (SAA).[3]
o Ensure containers are tightly sealed to prevent leaks or spills.[3]
o Store in a cool, dry, and well-ventilated location, away from incompatible materials.

o Waste Pickup:

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
Do not dispose of this chemical down the drain or in regular trash.[4]

Experimental Protocols
Decontamination of Glassware and Surfaces

This protocol describes a method for decontaminating glassware and surfaces that have come
into contact with 3-Ox0-5Z,8Z-Tetradecadienoyl-CoA. The thioester bond can be cleaved and
oxidized by a bleach solution, which can help in deactivating the compound.
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Materials:

o Commercial bleach (5.25% sodium hypochlorite solution)
e Water

e Appropriate waste containers

Procedure:

e Prepare Decontamination Solution: Within a chemical fume hood, prepare a 10% bleach
solution by diluting one part commercial bleach with nine parts water.

e Submerge Glassware: Immediately after use, submerge contaminated glassware in the
bleach solution. Allow it to soak for a minimum of 2 hours.

o Surface Decontamination: For surfaces, carefully apply the bleach solution and allow a
contact time of at least 30 minutes.

» Rinse Thoroughly: After decontamination, thoroughly rinse the glassware and surfaces with
water.

e Dispose of Decontamination Solution: The used bleach solution should be collected as
hazardous waste.

Visualizations
Chemical Waste Disposal Pathway

The following diagram illustrates the decision-making process for the proper disposal of 3-Oxo-
5Z,8Z-Tetradecadienoyl-CoA.
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Start: Generation of
3-0x0-5Z,8Z-Tetradecadienoyl-CoA Waste
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spill cleanup material)

:
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Liquid Hazardous
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Solid Hazardous
Waste Container

Store in Designated
Satellite Accumulation Area (SAA)

Arrange for Pickup by
Institutional EHS

Click to download full resolution via product page

Caption: Workflow for the disposal of 3-Ox0-5Z,8Z-Tetradecadienoyl-CoA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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